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Compound of Interest

Compound Name: Xanthiazone

Cat. No.: B150639 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety protocols and logistical plans for the handling

and disposal of Xanthiazone (CAS No. 212701-97-8). The following procedural guidance is

designed to minimize risk and ensure a safe laboratory environment.

Hazard Identification and Physicochemical
Properties
Xanthiazone is a thiazinedione compound.[1] It is classified with the following hazards:

Acute Toxicity, Oral (Category 4): Harmful if swallowed.

Acute Aquatic Toxicity (Category 1): Very toxic to aquatic life.

Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting effects.

A summary of its key physicochemical properties is provided in the table below.
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Property Value Source

CAS Number 212701-97-8 DC Chemicals

Molecular Formula C₁₁H₁₃NO₃S DC Chemicals

Molecular Weight 239.29 g/mol DC Chemicals

Appearance Solid DC Chemicals

Melting Point 159-161°C ChemicalBook

Solubility

The parent compound, 2,4-

thiazolidinedione, is sparingly

soluble in water, methanol,

ethanol, DMSO, and diethyl

ether.[2] While specific data for

Xanthiazone is limited, it is

anticipated to have low

solubility in aqueous solutions

and greater solubility in

organic solvents like DMSO.

Inferred from Thiazolidinedione

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate level of PPE for the

planned procedures. The following table outlines the minimum recommended PPE for handling

Xanthiazone.

Task Eye Protection
Hand
Protection

Body
Protection

Respiratory
Protection

Weighing and

Handling Solid

Chemical safety

goggles

Double-gloving

with nitrile gloves
Laboratory coat

NIOSH-approved

N95 or higher

particulate

respirator

Handling

Solutions

Chemical safety

goggles
Nitrile gloves Laboratory coat

Work in a

certified chemical

fume hood
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Glove Selection:
Due to the lack of specific breakthrough time data for Xanthiazone, the use of double-gloving

with nitrile gloves is recommended for handling the solid form and solutions. If prolonged or

direct contact is anticipated, consider using a more robust glove, such as neoprene or butyl

rubber, over the inner nitrile glove. Always inspect gloves for any signs of degradation or

perforation before and during use. Change gloves immediately if contamination is suspected.

Respiratory Protection:
When handling powdered Xanthiazone outside of a containment system (e.g., a balance

enclosure), a NIOSH-approved N95 or higher-rated particulate respirator is mandatory to

prevent inhalation. For work with solutions, a certified chemical fume hood provides adequate

respiratory protection.

Operational Plan for Safe Handling
Adherence to the following step-by-step procedures is critical for minimizing exposure and

ensuring a safe working environment.

Engineering Controls
Weighing: All weighing of powdered Xanthiazone must be conducted in a chemical fume

hood or a ventilated balance enclosure to control airborne particulates.

Solution Preparation and Handling: All procedures involving solutions of Xanthiazone should

be performed in a certified chemical fume hood.

Procedural Steps for Handling Solid Xanthiazone
Preparation: Designate a specific area for handling Xanthiazone. Cover the work surface

with absorbent bench paper.

PPE: Don the appropriate PPE as outlined in the table above, including double gloves and a

particulate respirator.

Weighing:
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Use the "tare method" to minimize powder dispersal.

Pre-weigh a sealed container on the analytical balance.

Transfer the container to the fume hood or ventilated enclosure.

Add the powdered Xanthiazone to the container.

Seal the container before removing it from the hood to re-weigh.

Cleaning: After handling, decontaminate the work area by carefully wiping it down with a

damp cloth or paper towel. Dispose of all contaminated materials as hazardous waste.

Disposal Plan
Xanthiazone is classified as an acute and chronic aquatic hazard. All waste streams containing

Xanthiazone must be disposed of as hazardous chemical waste.

Waste Segregation and Collection
Solid Waste: Collect all contaminated solid waste, including used PPE (gloves, bench paper,

etc.), in a designated, sealed, and clearly labeled hazardous waste container.

Liquid Waste: Collect all aqueous and organic solutions containing Xanthiazone in a

separate, sealed, and clearly labeled hazardous waste container. Do not mix with other

waste streams unless compatibility has been confirmed.

Empty Containers: Empty containers that held Xanthiazone should be triple-rinsed with a

suitable solvent. The rinsate must be collected as hazardous waste. After triple-rinsing, the

container can be disposed of as regular laboratory glass or plastic waste.

Labeling and Storage
All hazardous waste containers must be labeled with "Hazardous Waste," the full chemical

name "Xanthiazone," and a description of the contents (e.g., "Solid waste with

Xanthiazone," "Aqueous solution of Xanthiazone").
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Store hazardous waste containers in a designated, well-ventilated area, away from

incompatible materials.

Experimental Protocol: Antifungal Susceptibility
Testing
Given Xanthiazone's known antifungal activity, a representative experimental protocol for

determining its minimum inhibitory concentration (MIC) against a fungal strain is provided

below. This is a general guideline and should be adapted based on the specific fungal species

and laboratory capabilities.

Broth Microdilution Method
This method is used to determine the lowest concentration of an antifungal agent that inhibits

the visible growth of a microorganism.

Materials:

Xanthiazone

Dimethyl sulfoxide (DMSO) for stock solution preparation

Fungal isolate (e.g., Candida albicans)

RPMI-1640 medium

Sterile 96-well microtiter plates

Spectrophotometer or plate reader

Procedure:

Stock Solution Preparation: Prepare a stock solution of Xanthiazone in DMSO at a

concentration of 10 mg/mL.

Inoculum Preparation: Culture the fungal isolate on an appropriate agar medium. Prepare a

standardized inoculum suspension in sterile saline to a concentration of approximately 1-5 x

10⁶ CFU/mL.
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Serial Dilutions: Perform a two-fold serial dilution of the Xanthiazone stock solution in RPMI-

1640 medium in the 96-well plate to achieve a range of final concentrations (e.g., 0.125 to 64

µg/mL).

Inoculation: Add the fungal inoculum to each well to a final concentration of 0.5-2.5 x 10³

CFU/mL.

Controls: Include a positive control (fungal inoculum in medium without Xanthiazone) and a

negative control (medium only).

Incubation: Incubate the plate at 35°C for 24-48 hours.

MIC Determination: The MIC is the lowest concentration of Xanthiazone at which there is no

visible growth of the fungus. This can be determined visually or by measuring the optical

density at a specific wavelength (e.g., 530 nm).

Visual Workflow for PPE Selection
The following diagram illustrates the logical workflow for selecting the appropriate Personal

Protective Equipment when handling Xanthiazone.
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PPE Selection Workflow for Handling Xanthiazone

Start: Plan to Handle Xanthiazone

Identify Task:
- Weighing Solid

- Handling Solution

Weighing Solid Xanthiazone

Solid

Handling Xanthiazone Solution

Liquid

Work in Fume Hood or
Ventilated Balance Enclosure

Work in a Certified
Chemical Fume Hood

Required PPE:
- Chemical Goggles

- Double Nitrile Gloves
- Lab Coat

- N95/P100 Respirator

Required PPE:
- Chemical Goggles

- Nitrile Gloves
- Lab Coat

Proceed with Task Safely

Click to download full resolution via product page

Caption: PPE selection workflow for Xanthiazone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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